4-((4-Bromophenyl)sulfonyl)-2-(furan-2-yl)-5-((4-methylbenzyl)thio)oxazole

• IUPAC Name: 4-(4-bromophenyl)sulfonyl-2-(furan-2-yl)-5-[(4-methylphenyl)methylsulfanyl]-1,3-oxazole
• InChI: InChI=1S/C21H16BrNO4S2/c1-14-4-6-15(7-5-14)13-28-21-20(23-19(27-21)18-3-2-12-26-18)29(24,25)17-10-8-16(22)9-11-17/h2-12H,13H2,1H3
• InChI Key: UMZFQKRMAHIQKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=C(N=C(O2)C3=CC=CO3)S(=O)(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C21H16BrNO4S2
• Molecular Weight: 490.4 g/mol
• CAS No.: 686738-37-4

Description

4-((4-Bromophenyl)sulfonyl)-2-(furan-2-yl)-5-((4-methylbenzyl)thio)oxazole is a useful research compound. Its molecular formula is C21H16BrNO4S2 and its molecular weight is 490.39. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity in Agriculture

Sulfone derivatives, akin to 4-((4-Bromophenyl)sulfonyl)-2-(furan-2-yl)-5-((4-methylbenzyl)thio)oxazole, have shown promising antibacterial activities against plant pathogens. For instance, sulfone derivatives containing 1,3,4-oxadiazole moieties exhibited significant antibacterial activities against rice bacterial leaf blight caused by Xanthomonas oryzae pv. oryzae. These compounds not only reduced the disease severity in rice but also stimulated the plant's defense mechanisms by enhancing superoxide dismutase and peroxidase activities, thereby increasing plant resistance against bacterial infections. This suggests potential agricultural applications of similar sulfone derivatives in managing plant diseases and enhancing crop resilience (Shi et al., 2015).

Antimicrobial and Surface Activity

Derivatives of 1,2,4-triazole, similar in structural complexity to this compound, have been synthesized and found to possess antimicrobial activity. These compounds can also act as surface-active agents, indicating their potential in medical coatings or as additives in formulations requiring antimicrobial properties (El-Sayed, 2006).

Synthesis and Characterization for Antimicrobial Uses

Novel triazole derivatives have been synthesized for their antimicrobial properties. These compounds, including structures akin to this compound, have shown efficacy against various bacterial and fungal strains, highlighting their potential in developing new antimicrobial agents (Kaneria et al., 2016).